Cas no 872983-21-6 (6-Azaspiro[2.5]octan-1-amine, 6-[(4-chlorophenyl)sulfonyl]-)

6-Azaspiro[2.5]octan-1-amine, 6-[(4-chlorophenyl)sulfonyl]- structure
872983-21-6 structure
Product Name:6-Azaspiro[2.5]octan-1-amine, 6-[(4-chlorophenyl)sulfonyl]-
CAS No:872983-21-6
MF:C13H17ClN2O2S
MW:300.804280996323
CID:1873512
PubChem ID:58639107
Update Time:2025-04-21

6-Azaspiro[2.5]octan-1-amine, 6-[(4-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 6-Azaspiro[2.5]octan-1-amine, 6-[(4-chlorophenyl)sulfonyl]-
    • SCHEMBL13236374
    • 6-((4-Chlorophenyl)sulfonyl)-6-azaspiro[2.5]octan-1-amine
    • DB-155612
    • 872983-21-6
    • Inchi: 1S/C13H17ClN2O2S/c14-10-1-3-11(4-2-10)19(17,18)16-7-5-13(6-8-16)9-12(13)15/h1-4,12H,5-9,15H2
    • InChI Key: YJGXQJPTQDQIMA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(N1CCC2(CC1)CC2N)(=O)=O

Computed Properties

  • Exact Mass: 300.0699267Da
  • Monoisotopic Mass: 300.0699267Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 71.8Ų
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